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Abstract

Nicofuranose, a tetranicotinoyl ester of fructofuranose, is recognized for its role as a
hypolipidemic agent.[1][2] A comprehensive understanding of its three-dimensional structure
and conformational dynamics is crucial for elucidating its mechanism of action and for the
rational design of novel derivatives with improved pharmacological profiles. This technical
guide synthesizes the currently available information on the structural and conformational
properties of Nicofuranose, drawing from public databases and relevant literature on
analogous compounds. However, it is important to note at the outset that detailed, publicly
accessible experimental studies, such as single-crystal X-ray diffraction or comprehensive
NMR spectroscopic analyses specifically focused on Nicofuranose, are limited. Consequently,
this guide provides a foundational overview based on existing data and methodologies
commonly applied to similar molecules.

Chemical Structure and Properties
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Nicofuranose is chemically designated as 1,3,4,6-tetrakis-O-(pyridin-3-ylcarbonyl)-f3-D-
fructofuranose.[3] Its fundamental properties are summarized in the table below.

Property Value Source
Molecular Formula C30H24N4010 [3]
Molar Mass 600.540 g-mol-1 [3]

1,3,4,6-tetrakis-O-(pyridin-3-
IUPAC Name [3]
ylcarbonyl)-B-D-fructofuranose

1,3,4,6-tetranicotinoyl
Synonyms fructofuranose, [3]

Tetranicotinoylfructofuranose

CAS Number 15351-13-0 3]

Structural Analysis: Current State of Knowledge

A thorough search of scientific literature and crystallographic databases did not yield a publicly
available single-crystal X-ray structure of Nicofuranose. Such an analysis would provide
definitive, high-resolution data on bond lengths, bond angles, and the precise conformation of
the molecule in the solid state.

In the absence of a dedicated crystal structure for Nicofuranose, researchers often rely on
computational modeling and data from structurally related compounds. Studies on other
nicotinic acid derivatives have successfully employed single-crystal X-ray diffraction to
determine their molecular geometries.[4] These studies provide a framework for understanding
the likely conformations of the nicotinoyl moieties in Nicofuranose.

In Silico Modeling and 3D Conformation

Public databases such as PubChem provide computationally generated 3D conformers of
Nicofuranose. These models are valuable for visualizing the molecule's spatial arrangement,
although they are predictive and await experimental validation.

Logical Workflow for Structural Elucidation
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The following diagram illustrates a typical workflow for the structural elucidation of a small
molecule like Nicofuranose, highlighting the steps that would be necessary to obtain the
detailed data currently unavailable.

Synthesis & Purification
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Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and structural elucidation of a chemical
compound.

Conformational Studies

The conformational flexibility of Nicofuranose is primarily determined by the fructofuranose
ring pucker and the rotational freedom around the ester linkages connecting the nicotinic acid
moieties.

Furanose Ring Conformation
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The five-membered furanose ring is not planar and exists in a dynamic equilibrium between
various "puckered" conformations, most commonly described as envelope (E) and twist (T)
forms. The specific pucker is defined by the displacement of atoms from a mean plane. The
energetic landscape of these conformations is influenced by the steric and electronic effects of
its substituents. For unsubstituted furanose rings, the energy barrier between these
conformations is low, allowing for rapid interconversion. The bulky tetranicotinoyl substituents
on Nicofuranose are expected to create a more constrained conformational landscape,
favoring specific puckers that minimize steric hindrance.

Orientation of Nicotinoyl Groups

The four nicotinoyl groups have rotational freedom around the C-O ester bonds. The preferred
orientation of these groups will be a balance between minimizing steric clashes and optimizing
electronic interactions, such as dipole-dipole interactions.

Relationship of Conformational States

The following diagram illustrates the key conformational considerations for Nicofuranose.

Nicofuranose Conformation

Furanose Ring Pucker

(Envelope vs. Twist)

Overall Molecular Shape & Properties

Click to download full resolution via product page

Caption: Factors influencing the overall conformation of Nicofuranose.

Experimental Protocols: A Methodological Overview
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While specific experimental protocols for Nicofuranose are not available, this section outlines
the standard methodologies that would be employed for its structural and conformational
analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules in
solution.

o Sample Preparation: A sample of high-purity Nicofuranose would be dissolved in a
deuterated solvent (e.g., CDCI3, DMSO-d6).

e 1D NMR (*H and 3C): H NMR would provide information on the number of different types of
protons and their neighboring environments through chemical shifts and spin-spin coupling.
13C NMR would identify the number of non-equivalent carbon atoms.

« 2D NMR (COSY, HSQC, HMBC):

o COSY (Correlation Spectroscopy): Would reveal proton-proton coupling networks, helping
to assign protons within the furanose ring.

o HSQC (Heteronuclear Single Quantum Coherence): Would correlate directly bonded
proton and carbon atoms.

o HMBC (Heteronuclear Multiple Bond Correlation): Would show correlations between
protons and carbons over two to three bonds, which is crucial for assigning the nicotinoyl
groups to their specific positions on the furanose ring.

 NOESY (Nuclear Overhauser Effect Spectroscopy): This technique would provide
information about through-space proximity of protons, which is invaluable for determining the
relative stereochemistry and preferred conformation in solution.

X-ray Crystallography

Single-crystal X-ray crystallography provides the most definitive structural information in the
solid state.
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» Crystallization: The primary challenge would be to grow single crystals of Nicofuranose of
sufficient size and quality. This typically involves screening a wide range of solvents and
crystallization conditions (e.g., slow evaporation, vapor diffusion).

o Data Collection: A suitable crystal would be mounted on a diffractometer and irradiated with
X-rays. The diffraction pattern is collected as the crystal is rotated.

 Structure Solution and Refinement: The diffraction data is used to calculate an electron
density map, from which the atomic positions are determined. This initial model is then
refined to best fit the experimental data, yielding precise bond lengths, angles, and torsion
angles.

Conclusion and Future Directions

The structural and conformational properties of Nicofuranose remain an area ripe for detailed
experimental investigation. While computational models provide a useful starting point, a
comprehensive understanding requires empirical data from techniques such as NMR
spectroscopy and single-crystal X-ray diffraction. Future research focused on the synthesis of
high-purity Nicofuranose suitable for these analyses would be invaluable. The resulting
structural data would not only provide a deeper understanding of its physicochemical properties
but also pave the way for the structure-based design of next-generation hypolipidemic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://pubmed.ncbi.nlm.nih.gov/40168098/
https://pubmed.ncbi.nlm.nih.gov/40168098/
https://www.benchchem.com/product/b101836/docs#structural-and-conformational-analysis-of-nicofuranose-a-review-of-available-data
https://www.benchchem.com/product/b101836/docs#structural-and-conformational-analysis-of-nicofuranose-a-review-of-available-data
https://www.benchchem.com/product/b101836/docs#structural-and-conformational-analysis-of-nicofuranose-a-review-of-available-data
https://www.benchchem.com/product/b101836/docs#structural-and-conformational-analysis-of-nicofuranose-a-review-of-available-data
https://www.benchchem.com/product/b101836?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

